Methyl 5-{(cyclohexylcarbonyl)[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C24H24FNO6S
• Molecular Weight: 473.5 g/mol
• IUPAC Name: methyl 5-[cyclohexanecarbonyl-(4-fluorophenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C24H24FNO6S/c1-15-22(24(28)31-2)20-14-18(10-13-21(20)32-15)26(23(27)16-6-4-3-5-7-16)33(29,30)19-11-8-17(25)9-12-19/h8-14,16H,3-7H2,1-2H3
• InChI Key: DXIRCXBQBXQDRM-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)F)C(=O)OC

Description

Methyl 5-{(cyclohexylcarbonyl)[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate, also known as MCC-555, is a chemical compound with potential applications in scientific research. It is a benzofuran derivative that has been synthesized using a multi-step process.

Mechanism of Action

The mechanism of action of Methyl 5-{(cyclohexylcarbonyl)[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors in cancer cells or other target cells. It may also affect the signaling pathways involved in inflammation and neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit cytotoxicity against certain types of cancer cells, including pancreatic cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in Alzheimer's disease. In addition, this compound has been investigated as a potential treatment for inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 5-{(cyclohexylcarbonyl)[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is that it has shown activity against certain types of cancer cells, making it a potential candidate for further investigation as a cancer treatment. However, further research is needed to fully understand its mechanism of action and potential side effects. Additionally, this compound may have limitations in terms of its solubility and stability, which could affect its use in lab experiments.

Future Directions

There are several potential future directions for research on Methyl 5-{(cyclohexylcarbonyl)[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One area of interest is further investigation of its mechanism of action, particularly in relation to its activity against cancer cells and its potential as a treatment for Alzheimer's disease. Additionally, research could focus on optimizing the synthesis method to improve the yield and purity of this compound. Finally, further studies are needed to assess the safety and efficacy of this compound in animal models and clinical trials.

Synthesis Methods

The synthesis of Methyl 5-{(cyclohexylcarbonyl)[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves several steps, including the reaction of 4-fluorobenzenesulfonyl chloride with cyclohexylamine to form the corresponding sulfonamide. This intermediate is then reacted with 2-methyl-1-benzofuran-3-carboxylic acid to form the final product, this compound. The synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

Methyl 5-{(cyclohexylcarbonyl)[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit activity against certain types of cancer cells, including pancreatic cancer cells. This compound has also been investigated as a potential treatment for inflammatory bowel disease and as an inhibitor of the enzyme acetylcholinesterase, which is involved in Alzheimer's disease.